Cas no 477713-89-6 (N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea)

• Product Name: N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea
• CAS No: 477713-89-6
• MF: C₂₂H₁₅Cl₃N₄O
• MW: 457.739701509476
• CID: 5228565
• Update Time: 2026-03-07

N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• N-PHENYL-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA
• 1-phenyl-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea
• 1-phenyl-3-[5-phenyl-1-(2,4,6-trichlorophenyl)pyrazol-4-yl]urea
• N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea

• Inchi： 1S/C22H15Cl3N4O/c23-15-11-17(24)21(18(25)12-15)29-20(14-7-3-1-4-8-14)19(13-26-29)28-22(30)27-16-9-5-2-6-10-16/h1-13H,(H2,27,28,30)
• InChI Key： HDXOPSUNBMTXMB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(C2C=CC=CC=2)=C(C=N1)NC(NC1C=CC=CC=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 559
• XLogP3: 6
• Topological Polar Surface Area: 59

Additional information on N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea

Introduction to N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea (CAS No. 477713-89-6)

N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea, with the CAS number 477713-89-6, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly its N-phenyl and urea functional groups, contribute to its unique chemical properties and reactivity.

The synthesis of N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea involves a multi-step process that requires careful control of reaction conditions. The presence of the 2,4,6-trichlorophenyl substituent in the pyrazole ring enhances the electron-withdrawing effect, which can influence the compound's interactions with biological targets. This feature makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in pyrazole derivatives due to their role as key intermediates in the development of various therapeutic agents. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea contributes to its potential as a scaffold for designing novel pharmacological agents.

The urea moiety in this compound is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets. This property is crucial for the development of small molecule drugs that require precise binding to their intended receptors. Additionally, the presence of multiple aromatic rings enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

Recent research has focused on optimizing the synthesis of N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea to improve its yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound more efficiently while maintaining high levels of chemical integrity. These improvements are essential for scaling up production and conducting further preclinical studies.

The biological activity of N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea has been investigated in various cellular and molecular assays. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, studies have shown that it may interfere with the activity of kinases and other signaling molecules that play a role in cancer progression. These findings highlight its potential as a lead compound for developing targeted therapies.

The structural diversity of pyrazole derivatives allows for extensive modifications to tailor their biological activities. By varying substituents such as N-phenyl and urea, researchers can fine-tune the properties of these compounds to achieve desired pharmacological effects. This flexibility makes N-phenyl-N'-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-y]urea a valuable tool for medicinal chemists seeking to develop new drugs.

In conclusion, N-ph en yl-N'-[5-ph en yl -1-(2 , 4 , 6 -tr ich lor o phen yl ) - 1 H - p y ra z ol - 4 - yl ] u rea ( CAS No . 477713 -89 - 6 ) is a promis ing compoun d with unique structural features and potential therapeutic applications . Its synthesis , biological activity , and synthetic versatility make it an important subject of study in pharmaceutical chemistry . Further research is warranted to fully explore its potential as a pharmacological agent .